Cas no 877868-83-2 (Benzenethiol, 2-bromo-3-fluoro-)

• Product Name: Benzenethiol, 2-bromo-3-fluoro-
• CAS No: 877868-83-2
• MF: C₆H₄BrFS
• MW: 207.063363075256
• MDL: MFCD22481301
• CID: 4278870
• PubChem ID: 21099453
• Update Time: 2025-04-24

Benzenethiol, 2-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-bromo-3-fluoro-
• 2-Bromo-3-fluoro-benzenethiol
• 877868-83-2
• CS-0380672
• SCHEMBL3158194
• EN300-673806
• AS-6312
• 2-bromo-3-fluorobenzenethiol
• E80322
• 2-BROMO-3-FLUOROBENZENE-1-THIOL
• MFCD22481301

• MDL： MFCD22481301
• Inchi： 1S/C6H4BrFS/c7-6-4(8)2-1-3-5(6)9/h1-3,9H
• InChI Key： HMGKBHFZGRFZKC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1S)F

Computed Properties

• Exact Mass: 205.92011g/mol
• Monoisotopic Mass: 205.92011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols